Cas no 1261997-53-8 ([1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro-
• CAS No: 1261997-53-8
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD18320342
• CID: 2768383
• Update Time: 2025-08-03

[1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro-

• MDL： MFCD18320342
• Inchi： 1S/C15H13NO5/c1-9-3-6-14(21-2)12(7-9)10-4-5-11(15(17)18)13(8-10)16(19)20/h3-8H,1-2H3,(H,17,18)
• InChI Key： VATYSRXDQXDHDG-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC=C2OC)=CC=C(C(O)=O)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro-

Chemical Profile of [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro- (CAS No. 1261997-53-8)

[1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 1261997-53-8, belongs to the biphenyl derivative family, which is well-known for its diverse applications in medicinal chemistry and industrial processes. The presence of multiple functional groups, including a carboxylic acid moiety, methoxy and methyl substituents, and a nitro group, endows this molecule with a rich chemical reactivity that makes it a valuable candidate for further research and development.

The structural configuration of [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro- is highly intriguing from a chemical perspective. The biphenyl core provides a stable aromatic framework, while the substituents attached to it introduce specific electronic and steric effects that can be exploited for various applications. The carboxylic acid group at the 4-position enhances the compound's solubility in polar solvents and allows for further functionalization through esterification or amidation reactions. Additionally, the methoxy and methyl groups at the 2' and 5' positions contribute to the molecule's overall lipophilicity and influence its interaction with biological targets.

In recent years, there has been growing interest in biphenyl derivatives due to their potential as intermediates in the synthesis of pharmaceuticals and agrochemicals. The nitro group in [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro- is particularly noteworthy, as it can be reduced to an amine group under appropriate conditions, providing a versatile handle for further chemical modifications. This property has made the compound a useful building block in the synthesis of more complex molecules with tailored biological activities.

One of the most promising applications of this compound lies in its use as a precursor in drug discovery. The biphenyl scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. For instance, studies have shown that biphenyl derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro- may contribute to its potential as an anti-cancer agent by interfering with key cellular pathways involved in tumor growth and progression.

Recent research has also explored the use of biphenyl derivatives as ligands for metal ions in coordination chemistry. The combination of aromatic rings and various substituents can create binding sites that are capable of interacting with metal centers in a highly selective manner. This property has implications for the development of new catalysts and materials with unique electronic properties. The carboxylic acid group in [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro-, for example, can coordinate with metal ions such as copper or zinc, forming stable complexes that may be useful in catalytic applications.

The synthesis of [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration followed by methylation and methoxylation at specific positions on the biphenyl core. Advances in synthetic methodologies have enabled chemists to access increasingly complex derivatives with greater efficiency and precision. These improvements have opened up new possibilities for exploring the structural diversity of biphenyl-based compounds.

The pharmacological evaluation of biphenyl derivatives has been facilitated by advances in computational chemistry and high-throughput screening techniques. These tools allow researchers to predict the biological activity of novel compounds before they are synthesized in the laboratory. Virtual screening methods have been particularly useful in identifying potential drug candidates from large libraries of molecules. The structural features of [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro-, including its functional groups and aromatic core, make it an attractive candidate for such computational studies.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-methyl-3-nitro(CAS No. 1261997-53-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and rich chemical reactivity make it a valuable tool for researchers exploring new drug candidates and advanced materials. As our understanding of molecular interactions continues to evolve, this compound will likely play an important role in future discoveries.